Cas no 1803589-75-4 (N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride)

N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride is a chemically synthesized compound featuring a pyrimidine core linked to an azepane moiety via a methylamine bridge. The trihydrochloride salt form enhances its solubility and stability, making it suitable for research applications. The presence of the 4-aminopyrimidine group suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold or intermediate in drug discovery. Its structural complexity allows for selective interactions with biological targets. The compound’s high purity and well-defined molecular structure ensure reproducibility in experimental settings, supporting its use in pharmacological and biochemical studies. Proper handling under controlled conditions is recommended due to its hydrochloride salt properties.
N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride structure
1803589-75-4 structure
Product Name:N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride
CAS No:1803589-75-4
MF:C12H22ClN5
MW:271.789580821991
CID:5172074
PubChem ID:86767564
Update Time:2026-03-04

N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepin-4-amine, N-[(4-amino-2-pyrimidinyl)methyl]hexahydro-N-methyl-, hydrochloride (1:3)
    • N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride
    • Inchi: 1S/C12H21N5.ClH/c1-17(10-3-2-6-14-7-4-10)9-12-15-8-5-11(13)16-12;/h5,8,10,14H,2-4,6-7,9H2,1H3,(H2,13,15,16);1H
    • InChI Key: CSABOARLQMFPQT-UHFFFAOYSA-N
    • SMILES: N(C1CCNCCC1)(C)CC1=NC=CC(N)=N1.Cl

N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride Pricemore >>

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Additional information on N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride

Comprehensive Overview of N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride (CAS No. 1803589-75-4)

In the rapidly evolving field of pharmaceutical chemistry, N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride (CAS No. 1803589-75-4) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyrimidine and azepane moieties, is a subject of ongoing research in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders. Its trihydrochloride salt form enhances solubility, making it a promising candidate for preclinical studies.

The molecular structure of N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride features a 4-aminopyrimidine core, a scaffold frequently employed in anticancer and antiviral agents. Researchers are particularly interested in its potential to modulate protein-protein interactions (PPIs), a hot topic in modern drug development. Given the rising demand for precision medicine, this compound’s ability to selectively target specific biological pathways aligns with current trends in personalized therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 1803589-75-4 involves multi-step organic reactions, including reductive amination and heterocyclic coupling. These methods are widely discussed in academic circles, especially among researchers focusing on small-molecule drug design. The compound’s logP and pKa values suggest favorable pharmacokinetic properties, a critical factor for oral bioavailability—a key concern for pharmaceutical developers.

Recent publications highlight the role of N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride in neurodegenerative disease research, particularly in modulating dopamine receptors. With the global increase in Alzheimer’s and Parkinson’s cases, this compound’s potential to cross the blood-brain barrier (BBB) has sparked interest. Additionally, its low cytotoxicity profile in preliminary assays makes it a viable candidate for further in vivo studies.

In the context of computational chemistry, CAS No. 1803589-75-4 has been modeled using molecular docking simulations to predict its binding affinity with various enzyme targets. Such approaches are increasingly popular due to the integration of artificial intelligence (AI) in drug discovery, a trend dominating scientific discussions. The compound’s hydrogen-bonding capacity and steric compatibility further support its utility in rational drug design.

As the pharmaceutical industry shifts toward green chemistry, the synthesis of N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride is being optimized to reduce environmental impact. Solvent-free reactions and catalytic methods are under exploration, addressing the growing demand for sustainable manufacturing practices. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, N-[(4-aminopyrimidin-2-yl)methyl]-N-methylazepan-4-amine trihydrochloride (CAS No. 1803589-75-4) represents a versatile compound with broad applications in medicinal chemistry and biotechnology. Its relevance to drug repurposing and combination therapies positions it as a valuable asset in addressing unmet medical needs. Future research will likely explore its efficacy in clinical trials, solidifying its role in next-generation therapeutics.

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